Cas no 1522919-38-5 (3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo-)

• Product Name: 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo-
• CAS No: 1522919-38-5
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5282870
• Update Time: 2025-06-09

3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo-

• Inchi： 1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(10)1-2-9/h3-4,6,10H,1-2,9H2
• InChI Key： HRGJGRGOKVCTEY-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)SC=1)(O)CCN

Additional information on 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo-

Comprehensive Overview of 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- (CAS No. 1522919-38-5)

3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- (CAS No. 1522919-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative is characterized by its unique molecular structure, combining a thiophene ring with an aminoethyl side chain and a methanol functional group. The presence of the bromo substituent at the 5-position enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for heterocyclic compounds like 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule drugs targeting neurological disorders and inflammatory diseases. The compound's aminoethyl moiety allows for further functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- typically involves multi-step organic reactions, including bromination and nucleophilic substitution. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Its stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for industrial-scale applications.

From an environmental perspective, the compound's biodegradability and low toxicity profile align with the growing emphasis on green chemistry. This has led to increased interest in its use as a sustainable alternative in catalysis and polymer chemistry. Additionally, its electronic properties make it a candidate for organic semiconductors, a field that has seen exponential growth due to the rise of flexible electronics and wearable technology.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- is crucial. Computational chemistry tools, such as molecular docking and DFT calculations, are often used to predict its interactions with biological targets or materials. These insights accelerate the development of novel applications, reducing both time and costs in the R&D process.

In summary, 3-Thiophenemethanol, α-(2-aminoethyl)-5-bromo- (CAS No. 1522919-38-5) represents a versatile and high-value compound with broad potential across multiple industries. Its unique chemical properties and adaptability position it as a key player in advancing both pharmaceutical innovations and next-generation materials.